Methyl 4-aminobenzofuran-2-carboxylate

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: methyl 4-amino-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C10H9NO3/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,11H2,1H3
• InChI Key: OTAJBTCVGKXMCQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=CC=C2O1)N

Description

Methyl 4-aminobenzofuran-2-carboxylate is a chemical compound belonging to the benzofuran family. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzofuran derivatives, including Methyl 4-aminobenzofuran-2-carboxylate, often involves the construction of the benzofuran ring through various methods. One common approach is the cyclization of appropriate precursors under specific conditions. For instance, the reaction of 2-hydroxybenzaldehyde with ethyl bromoacetate in the presence of a base can yield benzofuran derivatives . Subsequent modifications, such as amination and esterification, can lead to the formation of this compound.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-aminobenzofuran-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups or reduce other functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different substituents onto the benzofuran ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted benzofuran derivatives.

Scientific Research Applications

Methyl 4-aminobenzofuran-2-carboxylate has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex benzofuran derivatives with potential biological activities.

Biology: The compound’s biological activities make it a candidate for studying its effects on various biological systems, including its potential as an antimicrobial or anticancer agent.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents for treating diseases such as cancer and infections.

Industry: Its chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Methyl 4-aminobenzofuran-2-carboxylate involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to inhibit cell growth and induce apoptosis in cancer cells . The compound may also interact with enzymes and receptors involved in various biological processes, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-aminobenzofuran-2-carboxylate
• Ethyl 4-aminobenzofuran-2-carboxylate
• Benzofuran-2-carboxylic acid derivatives

Uniqueness

Methyl 4-aminobenzofuran-2-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties